Cas no 31331-53-0 (1-(Methylthio)ethanethiol)

• Product Name: 1-(Methylthio)ethanethiol
• CAS No: 31331-53-0
• MF: C₃H₈S₂
• MW: 108.225618362427
• CID: 53736
• Update Time: 2025-08-04

1-(Methylthio)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 1-(Methylthio)ethanethiol
• 1-methylsulfanylethanethiol
• Α-MERCAPTO-ETHYL METHYL SULFIDE
• 1-Ethanethiol,1-(methylthio)
• 1-Methylthio-1-ethanthiol
• 1-Methylthioethanethiol
• 1-Methylthioethanthiol
• acetaldehyde methyl dithiohemiacetal

• Inchi： 1S/C3H8S2/c1-3(4)5-2/h3-4H,1-2H3
• InChI Key： GHIADNFHCKUPJL-UHFFFAOYSA-N
• SMILES： CSC(S)C

Computed Properties

• Exact Mass: 108.00700

Experimental Properties

• PSA: 64.10000
• LogP: 1.62520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hemiacetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Hemiacetals

Additional information on 1-(Methylthio)ethanethiol

1-(Methylthio)ethanethiol: A Versatile Compound in Chemical and Pharmaceutical Applications

1-(Methylthio)ethanethiol, with the CAS number 31331-53-0, is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as Methylthioacetic thioacid, is characterized by its distinct molecular structure, which includes a thioether and a thiol group. These functional groups endow the compound with a range of reactive properties that make it a valuable reagent in synthetic chemistry.

The molecular formula of 1-(Methylthio)ethanethiol is C₃H₈S₂, and its molecular weight is approximately 96.2 g/mol. The compound is a colorless liquid at room temperature and has a characteristic sulfurous odor. Its physical and chemical properties, such as solubility in water and organic solvents, boiling point, and reactivity, have been extensively studied and documented in the scientific literature. These properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of pharmaceutical research, 1-(Methylthio)ethanethiol has shown promise as an intermediate in the synthesis of drugs and biologically active compounds. The thiol group in the molecule can participate in various reactions, such as nucleophilic substitution, Michael addition, and thiol-ene click reactions. These reactions are crucial for the development of new therapeutic agents and drug delivery systems. Recent studies have explored the use of 1-(Methylthio)ethanethiol in the synthesis of antiviral agents, antioxidants, and anti-inflammatory compounds.

One notable application of 1-(Methylthio)ethanethiol is in the field of materials science. The compound can be used to modify the surface properties of various materials, such as polymers and nanoparticles. For example, it has been used to functionalize gold nanoparticles, enhancing their stability and reactivity. This modification can lead to improved performance in applications such as catalysis, sensing, and drug delivery. The ability to tailor the surface chemistry of materials using 1-(Methylthio)ethanethiol opens up new possibilities for developing advanced materials with enhanced functionalities.

In addition to its applications in pharmaceuticals and materials science, 1-(Methylthio)ethanethiol has also found use in chemical synthesis. The compound serves as a versatile building block for the preparation of more complex molecules. Its reactivity with various electrophiles makes it an excellent starting material for the synthesis of sulfur-containing heterocycles, which are important intermediates in organic synthesis. Recent research has focused on optimizing reaction conditions to improve yields and selectivity in these synthetic processes.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 1-(Methylthio)ethanethiol have shown that it degrades rapidly under aerobic conditions, minimizing its potential for long-term environmental persistence. However, proper handling and disposal practices are still essential to ensure environmental safety.

In conclusion, 1-(Methylthio)ethanethiol (CAS 31331-53-0) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an invaluable reagent for researchers working in these fields. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.